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Compound of Interest

Compound Name: 4,4-Diethoxybutylamine

Cat. No.: B145683

An In-depth Technical Guide to 4,4-
Diethoxybutylamine

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4,4-Diethoxybutylamine (CAS No: 6346-09-4). The information is compiled to
support research, development, and safety management in a laboratory and industrial setting.

Chemical Identity and Structure

4,4-Diethoxybutylamine, also known as 4-aminobutyraldehyde diethyl acetal, is an organic
compound featuring a primary amine and an acetal functional group.[1] This bifunctionality
makes it a versatile intermediate in organic synthesis.[1]

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name 4,4-diethoxybutan-1-amine[2]
CAS Number 6346-09-4[2][3][4]

Molecular Formula

C8H19NO2[1][2][4]

SMILES CCOC(CCCN)OCC[1][2]
e INChl=1S/C8H19NO2/c1-3-10-8(11-4-2)6-5-7-
n

9/h8H,3-7,9H2,1-2H3[1][2]
InChiKey GFLPSABXBDCMCN-UHFFFAOYSA-N[1][2]

Physicochemical Properties

The physical and chemical properties of 4,4-Diethoxybutylamine are summarized below.

These properties are essential for designing experimental conditions, purification procedures,

and for ensuring safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Weight 161.24 g/mol [2][4]
Colorless to light yellow clear
Appearance o [1]
liquid
Boiling Point 196 °C (lit.) [3][5]
Density 0.933 g/mL at 25 °C (lit.) [31[5]
Refractive Index (n20/D) 1.428 (lit.) [31[5]
Flash Point 145 °F (62.8 °C) [5]
pKa (Predicted) 10.50 £ 0.10 [5]
Miscible in water.[3] Sparingly
Solubility soluble in Chloroform, slightly

soluble in Methanol.[5]
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Synthesis and Reactivity

4,4-Diethoxybutylamine is a valuable building block in organic chemistry.[1] The primary
amine can undergo various reactions such as alkylation, acylation, and condensation, while the
acetal group is a stable protecting group for an aldehyde, which can be deprotected under
acidic conditions.

While a specific, detailed experimental protocol for the synthesis of 4,4-Diethoxybutylamine
was not found in the provided search results, a common synthetic route for related compounds,
such as 4-Dimethylaminobutyraldehyde diethyl acetal, involves the reaction of a Grignard
reagent with triethyl orthoformate.[6] A plausible pathway for the synthesis of 4,4-
Diethoxybutylamine could be conceptualized based on this chemistry, starting from a
protected aminopropyl halide.

Plausible Synthetic Pathway for 4,4-Diethoxybutylamine

Starting Materials

Protected 3-halopropylamine
(e.g., N-Boc-3-chloropropylamine)

Reaction Steps
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Grignard
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1. Grignard Reagent
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Magnesium (Mg) Orthoformate:

Triethyl Orthoformate T
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Caption: Plausible synthetic pathway for 4,4-Diethoxybutylamine.

The reactivity of this compound makes it suitable as a cross-linking reagent and an
intermediate in the synthesis of more complex molecules, including pharmaceuticals and
agrochemicals.[1]

Analytical and Spectroscopic Data
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Characterization of 4,4-Diethoxybutylamine typically involves standard analytical techniques
to confirm its structure and purity. Publicly available data indicates that spectral information has
been collected for this compound.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are used to
elucidate the carbon-hydrogen framework of the molecule.[2]

e Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional
groups, such as the N-H stretches of the primary amine and C-O stretches of the ether
linkages in the acetal group.[2]

o Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
the compound and can provide structural information through fragmentation patterns.[2]

e Gas Chromatography (GC): GC is often used to assess the purity of the compound.[1]

General Experimental Workflow for Chemical Characterization

4,4-Diethoxybutylamine
Sample

Measurement of ;
Mass Spectrometry NMR (Slll_)leitrg)scopy IR Spectroscopy _j’ Physical Constants Pu"téASSgsé;"em
: (Density, Refractive Index) 9.

Data Invterpretation

)4

Structure Verification Purity Determination

Click to download full resolution via product page

Caption: General workflow for chemical characterization.

Safety, Handling, and Storage
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Proper handling and storage of 4,4-Diethoxybutylamine are crucial to ensure laboratory
safety. The compound is classified with specific hazards that require appropriate precautions.

Table 3: GHS Hazard Information

Hazard Statement Description
H314 Causes severe skin burns and eye damage|[2]
H315 Causes skin irritation[2]

Experimental Protocols for Safe Handling:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (chemical safety goggles and face shield).[7]

o Ventilation: Use only in a well-ventilated area or under a chemical fume hood to avoid
breathing vapors.[7][8] Ensure eyewash stations and safety showers are readily accessible.

[7]

» Handling: Avoid contact with skin and eyes.[8] Do not ingest.[7] Wash hands thoroughly after
handling.[7][8] Keep away from heat, sparks, and open flames.[7]

« Spill Management: In case of a spill, absorb with an inert material (e.g., sand, vermiculite)
and place in a suitable, labeled container for disposal.[7] Prevent spillage from entering
drains or waterways.[8]

o Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed
and in a dark place under an inert atmosphere.[5] Store in a corrosives area away from
incompatible materials such as strong oxidizing agents.[7] Recommended storage is at room
temperature.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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